4,4-Dimethyl-2-(thiophen-3-ylmethyl)-1,3-dihydroisoquinolin-7-amine

• Molecular Formula: C16H20N2S
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 4,4-dimethyl-2-(thiophen-3-ylmethyl)-1,3-dihydroisoquinolin-7-amine
• InChI: InChI=1S/C16H20N2S/c1-16(2)11-18(8-12-5-6-19-10-12)9-13-7-14(17)3-4-15(13)16/h3-7,10H,8-9,11,17H2,1-2H3
• InChI Key: GAVQAZWWEVOREM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC2=C1C=CC(=C2)N)CC3=CSC=C3)C

Description

4,4-Dimethyl-2-(thiophen-3-ylmethyl)-1,3-dihydroisoquinolin-7-amine is a complex organic compound belonging to the class of isoquinolines, which are heterocyclic aromatic compounds. This compound features a thiophene ring attached to an isoquinoline core, making it a valuable molecule in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,4-Dimethyl-2-(thiophen-3-ylmethyl)-1,3-dihydroisoquinolin-7-amine typically involves multiple steps, starting with the construction of the isoquinoline core. One common approach is the Biltz synthesis, which involves the condensation of an ortho-aminophenol with an aldehyde in the presence of an acid catalyst. The thiophene moiety can be introduced through subsequent reactions, such as nucleophilic substitution or cross-coupling reactions.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using continuous flow chemistry to ensure efficiency and consistency. The use of catalysts and optimized reaction conditions can help achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed:

• Oxidation: Formation of corresponding oxo-compounds.

• Reduction: Production of reduced derivatives.

• Substitution: Introduction of various functional groups, leading to diverse derivatives.

Scientific Research Applications

This compound has a wide range of applications in scientific research, including:

• Chemistry: Used as a building block in the synthesis of more complex molecules.

• Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

• Medicine: Explored for its therapeutic potential in treating various diseases.

• Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4,4-Dimethyl-2-(thiophen-3-ylmethyl)-1,3-dihydroisoquinolin-7-amine exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to desired biological outcomes. Further research is needed to fully elucidate its mechanism of action.

Comparison with Similar Compounds

• Isoquinoline derivatives: Other isoquinoline-based compounds with different substituents.

• Thiophene derivatives: Compounds containing thiophene rings with various functional groups.

Uniqueness: 4,4-Dimethyl-2-(thiophen-3-ylmethyl)-1,3-dihydroisoquinolin-7-amine stands out due to its specific structural features, which contribute to its unique chemical and biological properties.

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